Cas no 1804129-43-8 (1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl)-
• CAS No: 1804129-43-8
• MF: C₄H₅Br₂N₃
• MW: 254.910598516464
• MDL: MFCD28968187
• CID: 5172119
• PubChem ID: 119032115
• Update Time: 2025-06-09

1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl)-

• MDL： MFCD28968187
• Inchi： 1S/C4H5Br2N3/c5-1-2-9-3-7-4(6)8-9/h3H,1-2H2
• InChI Key： LQCUOJBBLKYAPD-UHFFFAOYSA-N
• SMILES： N1(CCBr)C=NC(Br)=N1

Additional information on 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl)-

1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) (CAS No. 1804129-43-8): An Overview of a Promising Compound in Pharmaceutical Research

1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) (CAS No. 1804129-43-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological properties, including antifungal, antiviral, and anticancer activities. The presence of bromine atoms in the structure adds to its complexity and potential for various applications in medicinal chemistry.

The chemical structure of 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) consists of a triazole ring with two bromine substituents. The first bromine atom is attached to the third position of the triazole ring, while the second bromine atom is part of a bromoethyl group attached to the first position of the triazole ring. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound, making it an interesting candidate for further investigation.

In recent years, 1H-1,2,4-Triazole derivatives have been extensively studied for their potential therapeutic applications. One of the key areas of interest is their antifungal activity. Triazoles are well-known for their ability to inhibit ergosterol biosynthesis in fungi, which is a crucial pathway for fungal cell membrane integrity. The addition of bromine substituents in 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) may enhance its antifungal potency by altering its interaction with target enzymes or by improving its pharmacokinetic properties.

Beyond antifungal activity, 1H-1,2,4-Triazole derivatives have also shown promise in anticancer research. Triazoles can act as inhibitors of various enzymes involved in cancer cell proliferation and survival. For example, some triazoles have been found to inhibit histone deacetylases (HDACs), which are important epigenetic regulators in cancer cells. The presence of bromine substituents in 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) may further enhance its ability to target these enzymes or other relevant pathways in cancer cells.

The synthesis of 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) involves several steps that require careful control of reaction conditions to ensure high yield and purity. One common approach involves the reaction of a suitable starting material with a brominating agent followed by cyclization to form the triazole ring. The specific synthetic route can vary depending on the availability and reactivity of starting materials and intermediates.

In terms of pharmacological studies, preliminary data suggest that 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) exhibits low toxicity and good solubility in aqueous media. These properties are crucial for its potential use as a therapeutic agent. Further studies are needed to fully characterize its pharmacokinetic and pharmacodynamic profiles in vivo.

The clinical potential of 1H-1,2,4-Triazole derivatives, including 3-bromo-1-(2-bromoethyl)-1H-1,2,4-triazole, is currently being explored through various preclinical and clinical trials. These studies aim to evaluate the safety and efficacy of these compounds in treating fungal infections and cancer. Early results have been promising, but more extensive research is required to validate their therapeutic potential.

In conclusion, 1H-1,2,4-Triazole, 3-bromo-1-(2-bromoethyl) (CAS No. 1804129-43-8) represents a promising compound with potential applications in antifungal and anticancer therapy. Its unique chemical structure and biological activities make it an interesting subject for further research and development in the pharmaceutical industry. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant attention from researchers and clinicians alike.